![molecular formula C23H24FN3O3S2 B2538590 3-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)-N-(4-methylbenzyl)thiophene-2-carboxamide CAS No. 1207008-36-3](/img/structure/B2538590.png)
3-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)-N-(4-methylbenzyl)thiophene-2-carboxamide
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Description
3-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)-N-(4-methylbenzyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H24FN3O3S2 and its molecular weight is 473.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activities
Research on structurally similar compounds, such as the synthesis of piperazine derivatives, reveals their potential antibacterial activities. One study focused on designing and synthesizing novel piperazine derivatives, indicating that certain derivatives exhibited significant antibacterial effectiveness against various pathogens (Wu Qi, 2014).
Microwave-assisted Synthesis and Biological Activities
Another study utilized microwave-assisted synthesis to create hybrid molecules containing penicillanic or cephalosporanic acid moieties. These compounds were then evaluated for their antimicrobial, antilipase, and antiurease activities, with some showing moderate to good antimicrobial activity (Serap Başoğlu et al., 2013).
Synthesis and Evaluation of Antimicrobial Agents
Further research into 1,4-disubstituted 1,2,3-triazole derivatives demonstrated that these compounds, after synthesis and characterization, displayed moderate to good activities against both bacterial and fungal strains, highlighting their potential as antimicrobial agents (Rahul P. Jadhav et al., 2017).
New Urea and Thiourea Derivatives
The development of urea and thiourea derivatives doped with febuxostat showed promising antiviral and antimicrobial activities. This research illustrates the potential of synthesizing targeted compounds for specific biological applications (R. C. Krishna Reddy et al., 2013).
properties
IUPAC Name |
3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O3S2/c1-17-6-8-18(9-7-17)16-25-23(28)22-21(10-15-31-22)32(29,30)27-13-11-26(12-14-27)20-5-3-2-4-19(20)24/h2-10,15H,11-14,16H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UETHTQPSQXRYGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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